Cas no 221622-80-6 (5-Chloro-2-fluoro-4-methoxybenzaldehyde)
5-Chloro-2-fluoro-4-methoxybenzaldehyde is a versatile aromatic aldehyde used as a key intermediate in organic synthesis and pharmaceutical applications. Its distinct substitution pattern—combining chloro, fluoro, and methoxy functional groups—enhances its reactivity and selectivity in cross-coupling reactions, nucleophilic substitutions, and other transformations. The electron-withdrawing and donating effects of these substituents make it valuable for constructing complex heterocycles and fine chemicals. This compound exhibits high purity and stability, ensuring consistent performance in research and industrial processes. Its structural features also contribute to its utility in agrochemical and medicinal chemistry, where precise functionalization is critical. Proper handling and storage under inert conditions are recommended to maintain its integrity.
221622-80-6 structure
Product Name:5-Chloro-2-fluoro-4-methoxybenzaldehyde
CAS No:221622-80-6
MF:C8H6ClFO2
MW:188.583445072174
MDL:MFCD06246209
CID:4673036
PubChem ID:22558230
Update Time:2025-05-28
5-Chloro-2-fluoro-4-methoxybenzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 5-Chloro-2-fluoro-4-methoxybenzaldehyde
- XLMFLLZPHARXSO-UHFFFAOYSA-N
- Benzaldehyde, 5-chloro-2-fluoro-4-methoxy-
- DB-427748
- AKOS006322038
- 221622-80-6
- MFCD06246209
- CS-0194038
- EN300-7810443
- SCHEMBL4181333
- E89946
- Z1198652274
-
- MDL： MFCD06246209
- Inchi： 1S/C8H6ClFO2/c1-12-8-3-7(10)5(4-11)2-6(8)9/h2-4H,1H3
- InChI Key： XLMFLLZPHARXSO-UHFFFAOYSA-N
- SMILES： ClC1C=C(C=O)C(=CC=1OC)F
Computed Properties
- Exact Mass: 188.0040353g/mol
- Monoisotopic Mass: 188.0040353g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3
- XLogP3: 2.1
5-Chloro-2-fluoro-4-methoxybenzaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB517446-500 mg |
5-Chloro-2-fluoro-4-methoxybenzaldehyde |
221622-80-6 | 500MG |
€341.00 | 2023-04-17 | ||
| abcr | AB517446-1 g |
5-Chloro-2-fluoro-4-methoxybenzaldehyde |
221622-80-6 | 1g |
€457.00 | 2023-04-17 | ||
| abcr | AB517446-500mg |
5-Chloro-2-fluoro-4-methoxybenzaldehyde |
221622-80-6 | 500mg |
€341.00 | 2023-09-02 | ||
| abcr | AB517446-1g |
5-Chloro-2-fluoro-4-methoxybenzaldehyde; . |
221622-80-6 | 1g |
€348.90 | 2025-02-21 | ||
| Enamine | EN300-7810443-0.05g |
5-chloro-2-fluoro-4-methoxybenzaldehyde |
221622-80-6 | 95.0% | 0.05g |
$44.0 | 2025-02-22 | |
| Enamine | EN300-7810443-0.1g |
5-chloro-2-fluoro-4-methoxybenzaldehyde |
221622-80-6 | 95.0% | 0.1g |
$68.0 | 2025-02-22 | |
| Enamine | EN300-7810443-0.25g |
5-chloro-2-fluoro-4-methoxybenzaldehyde |
221622-80-6 | 95.0% | 0.25g |
$98.0 | 2025-02-22 | |
| Enamine | EN300-7810443-0.5g |
5-chloro-2-fluoro-4-methoxybenzaldehyde |
221622-80-6 | 95.0% | 0.5g |
$185.0 | 2025-02-22 | |
| Enamine | EN300-7810443-1.0g |
5-chloro-2-fluoro-4-methoxybenzaldehyde |
221622-80-6 | 95.0% | 1.0g |
$271.0 | 2025-02-22 | |
| Enamine | EN300-7810443-2.5g |
5-chloro-2-fluoro-4-methoxybenzaldehyde |
221622-80-6 | 95.0% | 2.5g |
$529.0 | 2025-02-22 |
5-Chloro-2-fluoro-4-methoxybenzaldehyde Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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